molecular formula C11H18N+ B12801500 4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- CAS No. 7500-00-7

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl-

Cat. No.: B12801500
CAS No.: 7500-00-7
M. Wt: 164.27 g/mol
InChI Key: QDAIJGUPJLWODC-UHFFFAOYSA-N
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Description

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- is a chemical compound with the molecular formula C11H18IN It is known for its unique structure, which includes a methano bridge and a hexahydro ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- typically involves the reaction of 2-methyl-2,3,3a,4,7,7a-hexahydro-4,7-methano-1H-isoindole with methyl iodide. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of advanced techniques such as continuous flow reactors can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- has several scientific research applications:

Mechanism of Action

The mechanism of action of 4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Properties

CAS No.

7500-00-7

Molecular Formula

C11H18N+

Molecular Weight

164.27 g/mol

IUPAC Name

4,4-dimethyl-4-azoniatricyclo[5.2.1.02,6]dec-8-ene

InChI

InChI=1S/C11H18N/c1-12(2)6-10-8-3-4-9(5-8)11(10)7-12/h3-4,8-11H,5-7H2,1-2H3/q+1

InChI Key

QDAIJGUPJLWODC-UHFFFAOYSA-N

Canonical SMILES

C[N+]1(CC2C3CC(C2C1)C=C3)C

Origin of Product

United States

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